![molecular formula C7H6ClNO B098679 4-Aminobenzoyl chloride CAS No. 16106-38-0](/img/structure/B98679.png)
4-Aminobenzoyl chloride
Overview
Description
4-Aminobenzoyl chloride is a useful research compound. Its molecular formula is C7H6ClNO and its molecular weight is 155.58 g/mol. The purity is usually 95%.
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Scientific Research Applications
Enhanced Detection of Estrogens
4-Aminobenzoyl chloride derivatives have been employed in improving the detection of estrogens in biological fluids. Using liquid chromatography combined with derivatization techniques, such derivatives significantly enhance detection responses, crucial for diagnosing fetoplacental function (Higashi et al., 2006).
Polymer Synthesis
This compound has been instrumental in the synthesis of polymers. N-(4'-aminobenzoyl)lactams, derived from 4-(sulfinylamino)benzoyl chloride, have been used to study polycondensation in various reaction media. These studies contribute to the development of new materials with potential applications in multiple industries (Kricheldorf & Loehden, 1994).
Fluorescent Derivatization Reagents
In chromatography, fluorescent derivatization reagents derived from this compound have been used for analyzing compounds with hydroxyl and amino groups. This aids in the separation and detection of complex biochemical compounds (Tsuruta & Kohashi, 1987).
Exchange Resins for Contaminant Removal
Derivatives of this compound have been synthesized for creating exchange resins that demonstrate selectivity in removing specific contaminants from water. This has implications for environmental protection and water purification technologies (Heininger & Meloan, 1992).
Amino Acid Analysis
This compound derivatives have been used in amino acid analysis, which is vital in the study of proteins and peptides. This application is significant in the fields of biochemistry and molecular biology (Kirschbaum & Brückner, 1996).
Safety and Hazards
Mechanism of Action
Target of Action
4-Aminobenzoyl chloride is a chemical compound with the molecular formula C7H6ClNO
Mode of Action
Benzoyl chloride compounds, in general, are known to be reactive and can undergo various chemical reactions such as nucleophilic substitution . They can react with amines, alcohols, and water, among other nucleophiles, to form amides, esters, and acids respectively .
Biochemical Pathways
Benzoyl chloride compounds can participate in various organic reactions, potentially affecting multiple biochemical pathways .
Action Environment
This compound is sensitive to light and air , and it should be stored in a dark place under an inert atmosphere . These environmental factors can significantly influence the compound’s action, efficacy, and stability.
Biochemical Analysis
Biochemical Properties
4-Aminobenzoyl chloride, as a derivative of PABA, plays a role in the biosynthesis of folate, a crucial cofactor for various enzymatic reactions. Organisms biosynthesizing PABA obtain it from chorismate by a reaction catalyzed by 4-amino-4-deoxychorismate synthase .
Cellular Effects
Its parent compound, PABA, is known to be involved in the synthesis of folic acid, which is crucial for DNA synthesis and repair, methylation of DNA, and the synthesis of amino acids and proteins .
Molecular Mechanism
It is known that PABA, from which this compound is derived, is converted into folate in a series of enzymatic reactions .
Metabolic Pathways
This compound is likely involved in the same metabolic pathways as PABA, given its structural similarity. PABA is involved in the biosynthesis of folate, a crucial cofactor for various enzymatic reactions .
Properties
IUPAC Name |
4-aminobenzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO/c8-7(10)5-1-3-6(9)4-2-5/h1-4H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCQPONUUPNAEGZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10167057 | |
Record name | Benzoyl chloride, 4-amino- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10167057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
16106-38-0 | |
Record name | Benzoyl chloride, 4-amino- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016106380 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoyl chloride, 4-amino- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10167057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How is 4-Aminobenzoyl Chloride used in polymer synthesis?
A: this compound serves as a crucial monomer in the synthesis of various polymers, particularly polyamides. For instance, it is employed in the production of poly(p-benzamide), a high-strength fiber with exceptional thermal and mechanical properties [, ]. The polymerization process typically involves a condensation reaction, often in the presence of a base and a suitable solvent.
Q2: Can this compound be used to synthesize compounds with potential biological activity?
A: Yes, this compound can be utilized as a building block for synthesizing compounds with potential biological activity []. The presence of both an amine and an acyl chloride group allows for diverse chemical modifications, enabling the creation of molecules with varying functionalities.
Q3: Are there challenges associated with using this compound in solution polymerization?
A: Yes, certain solvents commonly used in polymer synthesis can pose challenges when working with this compound hydrochloride []. For instance, dimethylformamide (DMF) and N-methylpyrrolidone (NMP), known for their efficacy in polyamide synthesis, can lead to undesired condensation reactions with this compound hydrochloride. While polymerization can occur in tetramethylurea, the resulting polymer often exhibits low yield and molecular weight. These findings underscore the importance of careful solvent selection to optimize polymerization conditions.
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